Cas no 99064-99-0 (Ethanone,1-(1,2-dimethyl-3-piperidinyl)-)

Ethanone,1-(1,2-dimethyl-3-piperidinyl)- structure
99064-99-0 structure
Product Name:Ethanone,1-(1,2-dimethyl-3-piperidinyl)-
CAS No:99064-99-0
MF:C9H17NO
MW:155.237382650375
CID:802199
PubChem ID:130026710
Update Time:2025-04-19

Ethanone,1-(1,2-dimethyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(1,2-dimethyl-3-piperidinyl)-
    • Ketone, 1,2-dimethyl-3-piperidyl methyl (6CI)
    • DTXSID701283858
    • 99064-99-0
    • 1-(1,2-Dimethyl-3-piperidinyl)ethanone
    • Inchi: 1S/C9H17NO/c1-7-9(8(2)11)5-4-6-10(7)3/h7,9H,4-6H2,1-3H3
    • InChI Key: IVRSCQFPIOPZHA-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CCCN(C)C1C

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.3Ų
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